Cas no 1451391-68-6 ((3-Ethoxy-4-methylphenyl)boronic Acid)

• Product Name: (3-Ethoxy-4-methylphenyl)boronic Acid
• CAS No: 1451391-68-6
• MF: C₉H₁₃BO₃
• MW: 180.008723020554
• MDL: MFCD18447586
• CID: 2169190
• Update Time: 2025-06-15

(3-Ethoxy-4-methylphenyl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-methylphenylboronic acid
• (3-Ethoxy-4-methylphenyl)boronic acid
• Boronic acid, B-​(3-​ethoxy-​4-​methylphenyl)​-
• (3-Ethoxy-4-methylphenyl)boronic Acid

• MDL： MFCD18447586
• Inchi： 1S/C9H13BO3/c1-3-13-9-6-8(10(11)12)5-4-7(9)2/h4-6,11-12H,3H2,1-2H3
• InChI Key： VEPYEHDOMJWEHO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(B(O)O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (3-Ethoxy-4-methylphenyl)boronic Acid

Comprehensive Guide to (3-Ethoxy-4-methylphenyl)boronic Acid (CAS 1451391-68-6): Properties, Applications, and Industry Insights

(3-Ethoxy-4-methylphenyl)boronic Acid (CAS 1451391-68-6) is a specialized boronic acid derivative widely recognized for its versatility in organic synthesis and pharmaceutical research. This compound belongs to the arylboronic acid family, a class of reagents pivotal in Suzuki-Miyaura cross-coupling reactions, a Nobel Prize-winning methodology. With its unique ethoxy and methyl substituents, it offers distinct reactivity patterns, making it valuable for constructing complex molecular architectures.

The growing demand for boronic acid-based intermediates in drug discovery and material science has placed compounds like (3-Ethoxy-4-methylphenyl)boronic Acid at the forefront of research. Its CAS number, 1451391-68-6, is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and catalysis optimization. Researchers often inquire about its solubility (notably in THF and DMSO), stability under inert atmospheres, and compatibility with palladium catalysts—key considerations for synthetic efficiency.

In the context of green chemistry, this compound aligns with trends toward atom-economical reactions. Its role in C-C bond formation minimizes waste compared to traditional methods, addressing environmental concerns. Recent publications highlight its utility in synthesizing biaryl motifs for OLED materials and agrochemicals, tapping into markets valued at billions annually. Users searching for "alternative to halogenated coupling reagents" or "scalable boronic acid derivatives" will find this compound particularly relevant.

From a technical perspective, 1451391-68-6 exhibits a melting point range of 120–125°C and requires storage at 2–8°C to prevent hydrolysis. Analytical techniques like HPLC and NMR (1H/13C) confirm its purity, often exceeding 97%. These specifications cater to industries prioritizing QC/QA compliance, such as contract research organizations (CROs) and generic API manufacturers.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a breakthrough in targeted protein degradation. The 3-ethoxy-4-methyl moiety enhances cell permeability, a hot topic in drug delivery optimization forums. Additionally, its low toxicity profile (per OECD 420 guidelines) makes it suitable for preclinical development, resonating with searches for "non-toxic boronic acids".

Supply chain dynamics also influence interest in CAS 1451391-68-6. With major producers concentrated in Asia and Europe, queries like "bulk suppliers of (3-Ethoxy-4-methylphenyl)boronic Acid" or "custom synthesis options" reflect market needs. Regulatory documentation, including REACH compliance and MSDS availability, further drives traffic from procurement specialists.

In summary, (3-Ethoxy-4-methylphenyl)boronic Acid exemplifies innovation at the intersection of chemistry and industry demands. Its dual role in advancing sustainable synthesis and enabling cutting-edge therapeutics ensures enduring relevance—a fact underscored by its rising citation count in patents and peer-reviewed journals since 2020.